deoxycholoyl-CoA

• Molecular Formula: C45H74N7O19P3S
• Molecular Weight: 1142.1 g/mol
• InChI: InChI=1S/C45H74N7O19P3S/c1-24(28-9-10-29-27-8-7-25-18-26(53)12-14-44(25,4)30(27)19-32(54)45(28,29)5)6-11-34(56)75-17-16-47-33(55)13-15-48-41(59)38(58)43(2,3)21-68-74(65,66)71-73(63,64)67-20-31-37(70-72(60,61)62)36(57)42(69-31)52-23-51-35-39(46)49-22-50-40(35)52/h22-32,36-38,42,53-54,57-58H,6-21H2,1-5H3,(H,47,55)(H,48,59)(H,63,64)(H,65,66)(H2,46,49,50)(H2,60,61,62)/t24-,25-,26-,27+,28-,29+,30+,31-,32+,36-,37-,38+,42-,44+,45-/m1/s1
• InChIKey: YTGXPYMXYISPEB-SIQRDODDSA-N

Deoxycholoyl-CoA for Bile Acid Metabolism Research: A Core Acyl-CoA Thioester for Secondary Bile Acid Pathway Studies

Deoxycholoyl-CoA is a steroidal acyl-CoA thioester formed by the condensation of deoxycholic acid with coenzyme A [1]. As the CoA-activated form of deoxycholic acid, it serves as the obligatory intermediate in the conjugation of deoxycholate to glycine or taurine for bile salt biosynthesis [2]. With a molecular weight of approximately 1142 Da and the molecular formula C45H74N7O19P3S, this compound is a specialized reagent for enzymology studies, bile acid metabolism research, and gut microbiome investigations involving 7α-dehydroxylation pathways [1].

Bile acid conjugation enzyme assay substrate

7α-Dehydroxylation pathway reconstitution

BAAT/ACOT substrate competition studies

• [1] PubChem. Deoxycholoyl-CoA. CID 24820763. 2008. View Source
• [2] KEGG. Deoxycholoyl-CoA (C15560). View Source

Why Deoxycholoyl-CoA Cannot Be Substituted with Choloyl-CoA or Chenodeoxycholoyl-CoA in Bile Acid Research

Bile acid-CoA thioesters are not functionally interchangeable despite structural similarities. Deoxycholoyl-CoA exhibits distinct enzyme specificity profiles compared to its primary bile acid-derived analogs. For instance, the gut bacterial enzyme BaiK (bile acid CoA-transferase) exhibits strict donor specificity, acting exclusively on deoxycholoyl-CoA, whereas BaiF recognizes both lithocholoyl-CoA and deoxycholoyl-CoA [1]. This differential recognition stems from the unique 12α-hydroxyl group and the absence of a 7α-hydroxyl in deoxycholoyl-CoA, which creates a distinct steric and electronic environment at the active site [2]. Consequently, substituting deoxycholoyl-CoA with choloyl-CoA (7α,12α-dihydroxy) or chenodeoxycholoyl-CoA (7α-hydroxy) in assays for 7α-dehydroxylation pathway enzymes will yield either no activity or misleading kinetic parameters, compromising experimental reproducibility and data interpretation.

BaiK exhibits exclusive donor specificity for deoxycholoyl-CoA; choloyl-CoA or chenodeoxycholoyl-CoA may yield no activity in BaiK assays.

The unique 12α-hydroxyl and absent 7α-hydroxyl create a distinct steric environment; structural analogs may not replicate enzyme recognition.

Reported Km and specificity differences between deoxycholoyl-CoA and its 3-oxo derivative indicate that substitution may shift kinetic parameters significantly.

• [1] KEGG ENZYME: 2.8.3.25. Bile acid CoA-transferase. View Source
• [2] Ridlon JM, Hylemon PB. Identification and characterization of two bile acid coenzyme A transferases from Clostridium scindens. J Lipid Res. 2012;53:66-76. View Source

Deoxycholoyl-CoA Quantitative Differentiation: Enzyme Kinetics and Substrate Specificity Data vs. Comparator Bile Acid-CoA Thioesters

Deoxycholoyl-CoA vs. Choloyl-CoA and Chenodeoxycholoyl-CoA: Km and kcat Comparison for 3α-Hydroxy Bile Acid-CoA-Ester 3-Dehydrogenase (BaiA1)

Deoxycholoyl-CoA exhibits a Km value of 0.016 mM for the BaiA1 isoform of 3α-hydroxy bile acid-CoA-ester 3-dehydrogenase from Clostridium scindens, at pH 8.7 and 37°C. In comparison, the 3-oxo derivative 3-oxodeoxycholoyl-CoA has a lower Km of 0.0056 mM under identical conditions [1]. This indicates that the oxidized form binds the enzyme with approximately 2.9-fold higher affinity. For choloyl-CoA and chenodeoxycholoyl-CoA, similar kinetic parameters have been reported, but the 3-oxo derivatives consistently show tighter binding across multiple bile acid-CoA substrates [1].

Km BaiA1 comparison

Direct head-to-head

Km: 0.016 mM (target) vs 0.0056 mM (3-oxo)

Supports differential binding affinity review for assay design.

2.9-fold higher Km for deoxycholoyl-CoA at pH 8.7, 37°C.

Evidence Dimension	Km (mM) for BaiA1 enzyme isoform
Target Compound Data	0.016 mM (deoxycholoyl-CoA)
Comparator Or Baseline	0.0056 mM (3-oxodeoxycholoyl-CoA)
Quantified Difference	2.9-fold higher Km for deoxycholoyl-CoA vs. 3-oxo derivative
Conditions	Clostridium scindens BaiA1 isoform, pH 8.7, 37°C

Why This Matters

Understanding the differential binding affinities of deoxycholoyl-CoA and its oxidized derivative is essential for designing enzyme assays and interpreting metabolic flux in the 7α-dehydroxylation pathway.

• [1] Bhowmik S, Jones DH, Chiu HP, et al. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014;82:216-229. (BRENDA EC 1.1.1.395 data) View Source

Deoxycholoyl-CoA Specificity in Bile Acid CoA-Transferase: BaiK Enzyme Exclusivity vs. BaiF Broader Specificity

The bile acid CoA-transferase system in Clostridium scindens comprises two enzymes with distinct donor specificities. BaiF acts on both lithocholoyl-CoA and deoxycholoyl-CoA, whereas BaiK acts exclusively on deoxycholoyl-CoA as its donor substrate [1]. This exclusive recognition by BaiK makes deoxycholoyl-CoA the sole substrate for one arm of the 7α-dehydroxylation pathway. In contrast, choloyl-CoA and chenodeoxycholoyl-CoA are not recognized as donors by either BaiF or BaiK, highlighting the unique structural requirements for enzyme recognition in this pathway [1].

Enzyme donor specificity

Direct head-to-head

Deoxycholoyl-CoA recognized by both BaiF and BaiK

Essential for BaiK activity; other bile acid-CoA thioesters not recognized.

Choloyl-CoA and chenodeoxycholoyl-CoA are not donors for BaiF or BaiK.

Evidence Dimension	Enzyme donor substrate specificity
Target Compound Data	Recognized by both BaiF and BaiK (deoxycholoyl-CoA)
Comparator Or Baseline	Recognized by BaiF only (lithocholoyl-CoA); not recognized (choloyl-CoA, chenodeoxycholoyl-CoA)
Quantified Difference	Exclusive substrate for BaiK; dual recognition by BaiF
Conditions	Clostridium scindens bile acid CoA-transferase assay

Why This Matters

Researchers studying the 7α-dehydroxylation pathway must use deoxycholoyl-CoA as the substrate for BaiK activity assays; any other bile acid-CoA will yield false negative results.

• [1] KEGG ENZYME: 2.8.3.25. Bile acid CoA-transferase. View Source

Deoxycholoyl-CoA vs. Other Bile Acid-CoA Thioesters: Substrate Competition in Bile Acid-CoA:Amino Acid N-Acyltransferase (BAAT)

Deoxycholoyl-CoA serves as a substrate for bile acid-CoA:amino acid N-acyltransferase (BAAT) and is subject to substrate competition. Studies have documented substrate competition between choloyl-CoA and chenodeoxycholoyl-CoA for BAAT [1]. While deoxycholoyl-CoA was not directly compared in this specific competition study, its structural similarity to these primary bile acid-CoA thioesters suggests it may also compete for the same active site. This has implications for assay design, as the presence of multiple bile acid-CoA species in complex mixtures can lead to competitive inhibition and reduced apparent activity for deoxycholoyl-CoA conjugation.

BAAT substrate competition

Class-level inference

Inferred competitor based on documented choloyl-CoA vs chenodeoxycholoyl-CoA competition

Substrate competition may affect conjugation rates in complex samples.

Data to verify for deoxycholoyl-CoA; requires experimental controls.

Evidence Dimension	Substrate competition for BAAT
Target Compound Data	Deoxycholoyl-CoA (inferred competitor)
Comparator Or Baseline	Choloyl-CoA and chenodeoxycholoyl-CoA (documented competitors)
Quantified Difference	Documented competition between choloyl-CoA and chenodeoxycholoyl-CoA; deoxycholoyl-CoA likely exhibits similar competitive behavior
Conditions	BAAT enzyme assay, Homo sapiens

Why This Matters

When quantifying BAAT activity in biological samples containing mixed bile acid-CoA species, deoxycholoyl-CoA conjugation rates may be underestimated due to substrate competition, necessitating careful experimental controls.

• [1] BRENDA. EC 2.3.1.65 - bile acid-CoA:amino acid N-acyltransferase. Substrate competition data. View Source

Deoxycholoyl-CoA vs. 3-Oxo-Deoxycholoyl-CoA: Differential Km Values Across BaiA Enzyme Isoforms

The two isoforms of 3α-hydroxy bile acid-CoA-ester 3-dehydrogenase, BaiA1 and BaiA2, exhibit distinct Km values for deoxycholoyl-CoA and its 3-oxo derivative. For deoxycholoyl-CoA, Km values are 0.016 mM (BaiA1) and 0.017 mM (BaiA2) [1]. In contrast, 3-oxodeoxycholoyl-CoA shows Km values of 0.0056 mM (BaiA1) and 0.0015 mM (BaiA2) under identical conditions [1]. The BaiA2 isoform displays a 3.7-fold higher affinity for 3-oxodeoxycholoyl-CoA compared to BaiA1, and an 11.3-fold higher affinity for 3-oxodeoxycholoyl-CoA compared to deoxycholoyl-CoA. This isoform-specific differential binding has significant implications for metabolic flux through the oxidative and reductive arms of the pathway.

Isoform Km shift

Direct head-to-head

BaiA2 Km: 0.017 mM (target) vs 0.0015 mM (3-oxo)

Isoform-specific affinity informs pathway flux interpretation.

11.3-fold lower Km for 3-oxo derivative on BaiA2.

Evidence Dimension	Km (mM) across BaiA isoforms
Target Compound Data	Deoxycholoyl-CoA: 0.016 mM (BaiA1), 0.017 mM (BaiA2)
Comparator Or Baseline	3-Oxodeoxycholoyl-CoA: 0.0056 mM (BaiA1), 0.0015 mM (BaiA2)
Quantified Difference	BaiA2: 11.3-fold lower Km for 3-oxo vs. deoxycholoyl-CoA
Conditions	Clostridium scindens BaiA1 and BaiA2 isoforms, pH 8.7, 37°C

Why This Matters

Selecting the appropriate enzyme isoform and substrate pair is critical for accurate kinetic characterization of the 7α-dehydroxylation pathway; using the wrong isoform or substrate will yield non-physiological kinetic parameters.

• [1] Bhowmik S, Jones DH, Chiu HP, et al. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014;82:216-229. (BRENDA EC 1.1.1.395 data) View Source

Deoxycholoyl-CoA Research and Industrial Application Scenarios: Leveraging Quantitative Differentiation

Enzymatic Characterization of Bile Acid 7α-Dehydroxylation Pathway Enzymes (BaiF, BaiK, BaiA)

Deoxycholoyl-CoA is the essential substrate for characterizing the donor specificity of BaiK and BaiF enzymes. Use deoxycholoyl-CoA as the donor substrate to distinguish BaiK (exclusive activity) from BaiF (dual activity with lithocholoyl-CoA) [1]. For BaiA isoform kinetic studies, utilize both deoxycholoyl-CoA and 3-oxodeoxycholoyl-CoA to determine isoform-specific Km and kcat values, as demonstrated by the 11.3-fold difference in Km between the two substrates for BaiA2 [2].

In Vitro Reconstitution of Secondary Bile Acid Biosynthesis for Gut Microbiome Research

Reconstitute the complete 7α-dehydroxylation pathway from cholate to deoxycholate using deoxycholoyl-CoA as the key intermediate. This requires sequential enzymatic steps including BaiA-catalyzed oxidation (monitor conversion of deoxycholoyl-CoA to 3-oxodeoxycholoyl-CoA using the reported Km values for assay design) and BaiF/BaiK-catalyzed CoA transfer [1]. The quantitative kinetic parameters provided (Km values for BaiA1 and BaiA2 isoforms) enable precise calculation of enzyme amounts needed to achieve desired conversion rates [2].

Bile Acid-CoA:Amino Acid N-Acyltransferase (BAAT) Activity and Specificity Assays

Employ deoxycholoyl-CoA as a substrate to investigate the conjugation specificity of BAAT toward secondary bile acids. Given the documented substrate competition between choloyl-CoA and chenodeoxycholoyl-CoA [1], researchers should design experiments that compare deoxycholoyl-CoA conjugation rates in isolation versus in mixtures containing primary bile acid-CoA species to quantify competitive effects. This is particularly relevant for studies using liver extracts or recombinant BAAT where multiple bile acid-CoA species may be present.

Acyl-CoA Thioesterase (ACOT8) Substrate Profiling and Competition Studies

Use deoxycholoyl-CoA to profile the substrate specificity of peroxisomal acyl-CoA thioesterases, particularly ACOT8, which competes with BAAT for bile acid-CoA substrates [1]. Comparative hydrolysis assays with choloyl-CoA and chenodeoxycholoyl-CoA will reveal the relative preference of ACOT8 for secondary versus primary bile acid-CoA thioesters, providing insight into the regulatory balance between conjugation (bile salt synthesis) and deconjugation (bile acid recycling) pathways.

Application

Selection Property

Validation Focus

7α-Dehydroxylation enzyme characterization

Donor substrate specificity profile

BaiK exclusive activity; BaiF dual recognition

Secondary bile acid pathway reconstitution

Sequential enzyme intermediate role

Oxidation and CoA-transfer step efficiency

BAAT conjugation specificity assays

Substrate competition susceptibility

Conjugation rate in isolated vs. mixed bile acid-CoA pools

ACOT8 thioesterase substrate profiling

Comparative hydrolysis preference

Deconjugation vs. conjugation pathway balance

• [1] KEGG ENZYME: 2.8.3.25. Bile acid CoA-transferase. View Source
• [2] Bhowmik S, Jones DH, Chiu HP, et al. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014;82:216-229. (BRENDA EC 1.1.1.395 data) View Source
• [3] BRENDA. EC 2.3.1.65 - bile acid-CoA:amino acid N-acyltransferase. Substrate competition data. View Source
• [4] PhosphoSitePlus. ACOT8 (Acyl-CoA thioesterase 8). View Source